3-chloro-N-cyclohexylmethyl-4-methylaniline

• Molecular Formula: C14H20ClN
• Molecular Weight: 237.77 g/mol
• IUPAC Name: 3-chloro-N-(cyclohexylmethyl)-4-methylaniline
• InChI: InChI=1S/C14H20ClN/c1-11-7-8-13(9-14(11)15)16-10-12-5-3-2-4-6-12/h7-9,12,16H,2-6,10H2,1H3
• InChI Key: QVHUPICSEIRSBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2CCCCC2)Cl

Description

3-chloro-N-cyclohexylmethyl-4-methylaniline is a useful research compound. Its molecular formula is C14H20ClN and its molecular weight is 237.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-methylaniline (7.08 g) in methanol (35 ml) were added cyclohexanecarbaldehyde (5.33 g) and sodium cyanoborohydride (3.78 g) under ice-cooling and the mixture was stirred at room temperature. After one hour, the reaction mixture was concentrated and water and saturated brine were added. The mixture was extracted 3 times with ethyl acetate. The organic layers were combined, washed with saturated brine and dried over anhydrous magnesium sulfate. The solvent was evaporated and the residue was purified by column chromatography (silica gel, hexane/ethyl acetate=15/1) to give 3-chloro-N-cyclohexylmethyl-4-methylaniline as a pale-yellow oil (9.64 g).